Cas no 2228692-75-7 (3-(3-bromo-2-methylphenoxy)piperidine)
3-(3-bromo-2-methylphenoxy)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-bromo-2-methylphenoxy)piperidine
- 2228692-75-7
- EN300-1908711
-
- Inchi: 1S/C12H16BrNO/c1-9-11(13)5-2-6-12(9)15-10-4-3-7-14-8-10/h2,5-6,10,14H,3-4,7-8H2,1H3
- InChI Key: IWXDVUZLXBABGX-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1C)OC1CNCCC1
Computed Properties
- Exact Mass: 269.04153g/mol
- Monoisotopic Mass: 269.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 21.3Ų
3-(3-bromo-2-methylphenoxy)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908711-1g |
3-(3-bromo-2-methylphenoxy)piperidine |
2228692-75-7 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1908711-5g |
3-(3-bromo-2-methylphenoxy)piperidine |
2228692-75-7 | 5g |
$2443.0 | 2023-09-18 | ||
| Enamine | EN300-1908711-10g |
3-(3-bromo-2-methylphenoxy)piperidine |
2228692-75-7 | 10g |
$3622.0 | 2023-09-18 | ||
| Enamine | EN300-1908711-0.05g |
3-(3-bromo-2-methylphenoxy)piperidine |
2228692-75-7 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1908711-0.1g |
3-(3-bromo-2-methylphenoxy)piperidine |
2228692-75-7 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1908711-0.25g |
3-(3-bromo-2-methylphenoxy)piperidine |
2228692-75-7 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1908711-0.5g |
3-(3-bromo-2-methylphenoxy)piperidine |
2228692-75-7 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1908711-1.0g |
3-(3-bromo-2-methylphenoxy)piperidine |
2228692-75-7 | 1g |
$1057.0 | 2023-06-01 | ||
| Enamine | EN300-1908711-2.5g |
3-(3-bromo-2-methylphenoxy)piperidine |
2228692-75-7 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1908711-5.0g |
3-(3-bromo-2-methylphenoxy)piperidine |
2228692-75-7 | 5g |
$3065.0 | 2023-06-01 |
3-(3-bromo-2-methylphenoxy)piperidine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-(3-bromo-2-methylphenoxy)piperidine
Introduction to 3-(3-bromo-2-methylphenoxy)piperidine (CAS No. 2228692-75-7)
3-(3-bromo-2-methylphenoxy)piperidine, with the chemical formula C₁₁H₁₃BrNO, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a bromo substituent at the 3-position of the phenyl ring and a methyl group at the 2-position introduces unique electronic and steric properties, making this molecule a valuable scaffold for medicinal chemistry investigations.
The CAS number 2228692-75-7 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The molecular structure of 3-(3-bromo-2-methylphenoxy)piperidine features a piperidine ring linked to a phenoxy group, which is further substituted with bromine and methyl groups. This arrangement contributes to its complex interactions with biological targets, making it a promising candidate for further exploration in drug discovery.
Recent advancements in pharmaceutical chemistry have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The bromo-substituted phenoxy moiety in 3-(3-bromo-2-methylphenoxy)piperidine enhances its reactivity and binding affinity to various biological receptors. This property has been exploited in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical cellular pathways.
One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The methyl group at the 2-position of the phenyl ring may influence the compound's ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) drug development. Current research is focused on understanding how structural modifications can optimize pharmacokinetic profiles while maintaining or enhancing biological activity.
In addition to its neurological applications, 3-(3-bromo-2-methylphenoxy)piperidine has been investigated for its potential role in oncology research. Brominated aromatic compounds are known for their ability to interact with DNA and inhibit proliferation in cancer cells. The bromo substituent in this molecule may enhance its capacity to disrupt oncogenic signaling pathways, making it a candidate for development as an anticancer agent. Preliminary studies suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors associated with tumor growth and survival.
The synthesis of 3-(3-bromo-2-methylphenoxy)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and cyclization techniques. Advanced computational methods are often employed to predict reaction outcomes and identify optimal conditions for synthesis. These approaches not only accelerate the discovery process but also minimize experimental trials, reducing both time and resource consumption.
The pharmacological evaluation of 3-(3-bromo-2-methylphenoxy)piperidine has been conducted using both in vitro and in vivo models. In vitro studies have revealed interesting interactions with various biological targets, including enzymes and receptors relevant to neurological and oncological diseases. These findings have guided subsequent preclinical studies aimed at assessing the compound's efficacy and safety profiles. Animal models have provided valuable insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, excretion (ADME), and potential side effects.
The integration of machine learning algorithms into drug discovery has significantly accelerated the identification of promising candidates like 3-(3-bromo-2-methylphenoxy)piperidine. These algorithms can analyze vast datasets to predict biological activity based on structural features, enabling researchers to prioritize compounds for experimental validation. Such innovations are transforming traditional drug development pipelines into more efficient and data-driven processes.
Future directions in the study of 3-(3-bromo-2-methylphenoxy)piperidine include exploring its potential as a lead compound for drug development or as an intermediate in synthesizing more complex derivatives with enhanced therapeutic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. Regulatory compliance and ethical considerations must also be addressed to ensure safe and effective utilization of this compound in therapeutic settings.
The versatility of piperidine derivatives underscores their importance in modern medicinal chemistry. By leveraging structural diversity and functional group modifications, researchers can tailor these compounds to target specific disease mechanisms effectively. The case of 3-(3-bromo-2-methylphenoxy)piperidine exemplifies how strategic molecular design can yield promising candidates for further development.
2228692-75-7 (3-(3-bromo-2-methylphenoxy)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)